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Introduction

3-Heptanol, identified by the CAS number 589-82-2, is a secondary aliphatic alcohol.[1] Its
chemical structure consists of a seven-carbon chain with a hydroxyl (-OH) group located on the
third carbon atom.[1][2] This colorless, oily liquid possesses a powerful, herbaceous odor and a
pungent, slightly bitter taste.[3][4][5] 3-Heptanol is utilized as a flavoring agent, a fragrance
ingredient, and a building block in the synthesis of other organic compounds.[2][3] It is also a
known biotransformation product of n-heptane.[4] This technical guide provides an in-depth
overview of 3-Heptanol, covering its chemical and physical properties, safety information,
spectroscopic data, synthesis, and common reactions.

Chemical and Physical Properties

The chemical and physical properties of 3-Heptanol are summarized in the table below. These
properties are crucial for its handling, application, and in the design of chemical reactions.
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Property Value References
Molecular Formula C7H160 [2][6]
Molecular Weight 116.20 g/mol [71[8]
Appearance Colorless, clear oily liquid [2][3]
Odor Powerful, herbaceous [31141[5]
3 , 157 °C (at 760 mmHg); 66 °C
Boiling Point [419]
(at 20 mmHg)
Melting Point -70 °C [5]
_ 0.821 g/mL at 20 °C; 0.818
Density [1114]

g/mL at 25 °C

Refractive Index

1.421 at 20 °C

[417]

Flash Point 60 °C (140 °F) - closed cup [7]
Limited solubility in water;
Solubility soluble in organic solvents like  [1][2]

ethanol and ether.

Safety and Handling

3-Heptanol is classified as a flammable liquid and is harmful if swallowed.[7] Appropriate

personal protective equipment (PPE), including eye shields, face shields, and gloves, should

be worn when handling this chemical.[10] It should be stored in a well-ventilated place, away

from sources of ignition.[10]

GHS Hazard Information:
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Pictograms

Signal Word Warning

H226: Flammable liquid and vapor.H302:

Harmful if swallowed.

Hazard Statements

P210: Keep away from heat, sparks, open

flames, and hot surfaces. — No smoking.P301
Precautionary Statements + P312 + P330: IF SWALLOWED: Call a

POISON CENTER or doctor/physician if you

feel unwell. Rinse mouth.

Data sourced from Sigma-Aldrich.[7]

Spectroscopic Data

Spectroscopic data is essential for the identification and characterization of 3-Heptanol.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and hydrogen framework of
the molecule.

H NMR: The proton NMR spectrum of 3-Heptanol will show distinct signals for the different
types of protons in the molecule. The proton attached to the carbon bearing the hydroxyl group
(CH-OH) is expected to appear in the range of 3.4-4.5 ppm.[11]

13C NMR: The carbon NMR spectrum provides information about the different carbon
environments. The carbon atom bonded to the hydroxyl group is deshielded and typically
absorbs in the range of 50-80 ppm.[11]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR
spectrum of 3-Heptanol exhibits a characteristic broad absorption band for the O-H stretching
vibration in the region of 3300-3600 cm~1.[11] A strong C-O stretching absorption is also
observed near 1050 cm~1,[11]
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Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the molecule. The electron ionization mass spectrum of 3-Heptanol shows a molecular ion
peak (M+) corresponding to its molecular weight.

Synthesis and Reactions
Synthesis of 3-Heptanol

A common laboratory synthesis of 3-Heptanol involves the Grignard reaction, followed by
oxidation.[12][13] This two-step sequence is a versatile method for preparing secondary
alcohols.

Experimental Protocol: Synthesis of 3-Heptanol via Grignard Reaction
This protocol is adapted from a published laboratory procedure.[12]

o Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a dropping
funnel, condenser, and magnetic stirrer, magnesium turnings are placed. A solution of 2-
bromopentane in anhydrous diethyl ether is added dropwise to initiate the formation of the
Grignard reagent (pentylmagnesium bromide).

» Reaction with Aldehyde: After the formation of the Grignard reagent is complete, a solution of
propanal in anhydrous diethyl ether is added dropwise to the reaction mixture while
maintaining a controlled temperature.

» Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of
ammonium chloride. The organic layer is separated, washed with brine, dried over
anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield
crude 3-Heptanol.

 Purification: The crude product can be purified by distillation.
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Synthesis of 3-Heptanol via Grignard Reaction.

Typical Reactions of 3-Heptanol

As a secondary alcohol, 3-Heptanol can undergo several characteristic reactions, including
oxidation and esterification.[2][14]

Oxidation to 3-Heptanone

The oxidation of 3-Heptanol yields the corresponding ketone, 3-Heptanone.[15] This is a
common transformation for secondary alcohols.

Experimental Protocol: Oxidation of 3-Heptanol
This protocol describes a general procedure for the oxidation of a secondary alcohol.[15]

¢ Preparation: A solution of 3-Heptanol in a suitable solvent (e.g., dichloromethane) is
prepared in a round-bottom flask.

» Addition of Oxidizing Agent: An oxidizing agent, such as pyridinium chlorochromate (PCC) or
a Swern oxidation system, is added to the solution at a controlled temperature.

¢ Reaction Monitoring: The progress of the reaction can be monitored by thin-layer
chromatography (TLC) or gas chromatography (GC).

e Work-up and Purification: Upon completion, the reaction mixture is worked up to remove the
oxidant and byproducts. The resulting 3-Heptanone is then purified, typically by distillation or
column chromatography.
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Oxidation of 3-Heptanol to 3-Heptanone.

Applications

3-Heptanol has a variety of applications in different fields:

o Flavor and Fragrance: It is used as a flavoring agent in foods and as a fragrance ingredient
in perfumes and cosmetics due to its herbal and fruity aroma.[1][3] The FDA has approved its
use as a synthetic flavoring substance.[3][8]

o Chemical Synthesis: It serves as a building block for the synthesis of other organic
compounds.[4] For example, it can be used to prepare substituted pyrimidine derivatives and
other complex molecules.[4]

» Solvent: 3-Heptanol can be used as a solvent in various applications, including the
formation of microenvironments around single-walled carbon nanotubes.[4]

« Industrial Applications: It finds use as a flotation frother and as a solvent and diluent in
organic coatings.[5]

Conclusion

3-Heptanol (CAS 589-82-2) is a versatile secondary alcohol with a range of applications in the
flavor, fragrance, and chemical industries. A thorough understanding of its chemical and
physical properties, safety precautions, and reactivity is essential for its effective and safe use
in research and development. The spectroscopic data and synthetic protocols provided in this
guide serve as a valuable resource for scientists and professionals working with this
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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